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Compound of Interest

Compound Name: ISRIB (trans-isomer)

Cat. No.: B1193859

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the preparation, storage, and application of
stock solutions of the potent Integrated Stress Response (ISR) inhibitor, trans-ISRIB.
Adherence to these protocols is crucial for ensuring experimental reproducibility and the
efficacy of this valuable research tool in in vitro studies.

trans-ISRIB is a small molecule that potently and selectively inhibits the ISR by reversing the
effects of eukaryotic translation initiation factor 2a (elF2a) phosphorylation. It achieves this by
binding to and stabilizing the active conformation of the guanine nucleotide exchange factor
(GEF) elF2B, thereby restoring global protein synthesis. Its ability to modulate this fundamental
cellular stress pathway makes it an invaluable tool for investigating a wide range of
physiological and pathological processes, including neurodegenerative diseases, cancer, and
metabolic disorders.

Quantitative Data Summary

The solubility and key properties of trans-ISRIB are summarized in the table below. Dimethyl
sulfoxide (DMSO) is the recommended solvent for preparing stock solutions.
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Parameter Value Source(s)

Molecular Weight ~451.34 g/mol [1]

o > 2 mg/mL to >4.5 mg/mL
Solubility in DMSO [11[2][3]
(approx. 4.4 mM to >10 mM)

Recommended Stock 5 mM - 10 mM in anhydrous 1]
Concentration DMSO

IC50 (ISR Inhibition) 5nM [1][2]
Storage of Lyophilized Powder  -20°C, desiccated [5]

) -20°C for up to 6 months;
Storage of Stock Solution 416171
-80°C for up to 2 years

Experimental Protocols

Protocol 1: Preparation of a 10 mM trans-ISRIB Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of trans-ISRIB in DMSO, a
commonly used concentration for in vitro experiments.

Materials:

o trans-ISRIB powder

e Anhydrous, molecular biology grade Dimethyl Sulfoxide (DMSO)
o Sterile, amber microcentrifuge tubes or vials

o Calibrated micropipettes and sterile tips

o Vortex mixer

e Analytical balance

o Water bath or sonicator (optional)
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Procedure:

Equilibration: Allow the trans-ISRIB powder and anhydrous DMSO to equilibrate to room
temperature before opening to prevent condensation.[4]

Weighing: Accurately weigh the desired amount of trans-ISRIB powder using an analytical
balance in a sterile microcentrifuge tube. To prepare 1 mL of a 10 mM stock solution, you will
need approximately 4.51 mg of trans-ISRIB (based on a molecular weight of 451.34 g/mol).

[3114]

Dissolution: Add the appropriate volume of anhydrous DMSO to the ISRIB powder. For a 10
mM stock, add 1 mL of DMSO to 4.51 mg of ISRIB.[4]

Mixing: Vortex the solution thoroughly until the trans-ISRIB is completely dissolved.[4]

Aiding Dissolution (if necessary): If the compound does not fully dissolve, gentle warming in
a 37°C water bath for 5-10 minutes or brief sonication can facilitate dissolution.[2][4][6]
Visually inspect the solution to ensure it is clear and free of particulates.

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge tubes.[4]

[6]

Storage: Store the aliquots at -80°C for long-term stability (up to 2 years).[4][7] For shorter-
term storage, -20°C is acceptable for up to 6 months.[7]

Protocol 2: Preparation of Working Solutions for Cell
Culture

Procedure:

Thawing: Thaw a single aliquot of the trans-ISRIB stock solution at room temperature.

Dilution: Serially dilute the stock solution in cell culture medium to the desired final
concentration immediately before use. It is critical to add the ISRIB solution to the medium
and mix thoroughly to avoid precipitation.
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e Final DMSO Concentration: Be mindful of the final concentration of DMSO in your cell
culture, as high concentrations can be toxic to cells. It is best practice to keep the final
DMSO concentration below 0.5% and to include a vehicle control (medium with the same

final concentration of DMSQO) in your experiments.

e Aqueous Stability:trans-ISRIB has limited solubility in aqueous solutions. Therefore, it is
recommended to prepare fresh dilutions for each experiment and use them immediately.[6]
Visually inspect for any signs of precipitation before adding to cells.[6]
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Caption: A typical workflow for in vitro experiments using ISRIB.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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